Cas no 16636-62-7 (2-(Acetoacetyl)phenol)
2-(Acetoacetyl)phenol structure
Product Name:2-(Acetoacetyl)phenol
CAS No:16636-62-7
MF:C10H10O3
MW:178.184603214264
MDL:MFCD00013967
CID:152612
PubChem ID:140113
Update Time:2025-04-19
2-(Acetoacetyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione,1-(2-hydroxyphenyl)-
- 1-(2-hydroxyphenyl)butane-1,3-dione
- 2-(Acetoacetyl)phenol
- SALICYLOYLACETONE
- o-Acetoacetylphenol
- o-Hydroxybenzoylacetone
- 2-Hydroxybenzoylacetone
- TIMTEC-BB SBB007835
- O-Hydroxybenzoylace
- 2-Acetyl-2'-hydroxyacetophenone
- 1-(2-HYDROXYPHENYL)-1,3-BUTANEDIONE
- 16636-62-7
- CS-0213331
- MFCD00013967
- 2-(acetoacetyl)phenol, AldrichCPR
- DTXSID00168093
- FAIACLOKYTYHSR-UHFFFAOYSA-N
- BP-11298
- SCHEMBL2240149
- AKOS006229152
- 1,3-Butanedione, 1-(2-hydroxyphenyl)-
- FT-0608712
- 1-(2-Hydroxyphenyl)-1,3-butanedione #
- DB-043648
- G73570
-
- MDL： MFCD00013967
- Inchi： 1S/C10H10O3/c1-7(11)6-10(13)8-4-2-3-5-9(8)12/h2-5,12H,6H2,1H3
- InChI Key： FAIACLOKYTYHSR-UHFFFAOYSA-N
- SMILES： OC1C=CC=CC=1C(CC(C)=O)=O
Computed Properties
- Exact Mass: 178.06300
- Monoisotopic Mass: 178.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 102 ºC (ligroine ethanol )
- Boiling Point: 295.1 °C at 760 mmHg
- Flash Point: 146.5 °C
- Refractive Index: 1.547
- Solubility: Slightly soluble (1.6 g/l) (25 º C),
- PSA: 54.37000
- LogP: 1.55400
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-(Acetoacetyl)phenol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38-22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Storage Condition：(BD146135)
- Risk Phrases：R36/37/38
- Safety Term：S26-36/37/39
2-(Acetoacetyl)phenol Customs Data
- HS CODE：2914501900
- Customs Data：
China Customs Code:
2914501900Overview:
2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-(Acetoacetyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192475-50mg |
2-(Acetoacetyl)phenol |
16636-62-7 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A192475-100mg |
2-(Acetoacetyl)phenol |
16636-62-7 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A192475-500mg |
2-(Acetoacetyl)phenol |
16636-62-7 | 500mg |
$ 95.00 | 2022-06-08 | ||
| Apollo Scientific | OR322847-1g |
o-Hydroxybenzoylacetone |
16636-62-7 | 1g |
£267.00 | 2024-07-20 | ||
| abcr | AB167884-1 g |
2-(Acetoacetyl)phenol; . |
16636-62-7 | 1g |
€141.50 | 2023-05-08 | ||
| abcr | AB167884-5 g |
2-(Acetoacetyl)phenol; . |
16636-62-7 | 5g |
€298.90 | 2023-05-08 | ||
| Chemenu | CM133453-1g |
1-(2-hydroxyphenyl)butane-1,3-dione |
16636-62-7 | 97% | 1g |
$234 | 2023-01-09 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS008776-100MG |
2-(acetoacetyl)phenol |
16636-62-7 | 100mg |
¥1393.87 | 2023-11-09 | ||
| abcr | AB167884-1g |
2-(Acetoacetyl)phenol; . |
16636-62-7 | 1g |
€141.50 | 2025-04-20 | ||
| abcr | AB167884-5g |
2-(Acetoacetyl)phenol; . |
16636-62-7 | 5g |
€298.90 | 2025-04-20 |
2-(Acetoacetyl)phenol Related Literature
-
Jie Han,Tao Wang,Siqi Feng,Chenchen Li,Zunting Zhang Green Chem. 2016 18 4092
-
3. Compartmental ligands. Part 11. Copper(II) complexes of ‘half-unit’ Schiff bases: crystal and molecular structure of one monomeric and of one dimeric complexNeil A. Bailey,David E. Fenton,John R. Tate,Peter M. Thomas J. Chem. Soc. Dalton Trans. 1985 1471
-
Madhu Ramesh,Kolla Rajasekhar,Kavya Gupta,Vardhaman Babagond,Deepak Kumar Saini,Thimmaiah Govindaraju Org. Biomol. Chem. 2021 19 801
-
Mengxue Lu,Zongli Xiong,Yuqiao Zhou,Xin Wang,Xiaoyi Li,Jingxiang Duan,Weijun Yao,Yi Xia,Zhen Wang Chem. Commun. 2021 57 5842
16636-62-7 (2-(Acetoacetyl)phenol) Related Products
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